Cas no 1704082-70-1 (1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one)

1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one structure
1704082-70-1 structure
Product Name:1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
CAS No:1704082-70-1
MF:C13H15BrFNO2
MW:316.166106462479
MDL:MFCD28400469
CID:4703533
Update Time:2023-08-15

1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
    • AM88039
    • 1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
    • MDL: MFCD28400469
    • Inchi: 1S/C13H15BrFNO2/c14-10-1-2-13(12(15)9-10)18-8-7-16-5-3-11(17)4-6-16/h1-2,9H,3-8H2
    • InChI Key: KGXGFJQRTJRKKW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)OCCN1CCC(CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Topological Polar Surface Area: 29.5

1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D626499-1g
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
1704082-70-1 97%
1g
$1520 2024-05-24
TRC
B299320-250mg
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
1704082-70-1
250mg
$ 315.00 2022-06-07
TRC
B299320-500mg
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
1704082-70-1
500mg
$ 530.00 2022-06-07
eNovation Chemicals LLC
D626499-1g
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
1704082-70-1 97%
1g
$1520 2025-02-21
eNovation Chemicals LLC
D626499-1g
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
1704082-70-1 97%
1g
$1520 2025-02-25
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